9-(4-Ethenylphenoxy)-9-oxononanoate
CAS No.: 603951-90-2
Cat. No.: VC16902566
Molecular Formula: C17H21O4-
Molecular Weight: 289.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 603951-90-2 |
|---|---|
| Molecular Formula | C17H21O4- |
| Molecular Weight | 289.35 g/mol |
| IUPAC Name | 9-(4-ethenylphenoxy)-9-oxononanoate |
| Standard InChI | InChI=1S/C17H22O4/c1-2-14-10-12-15(13-11-14)21-17(20)9-7-5-3-4-6-8-16(18)19/h2,10-13H,1,3-9H2,(H,18,19)/p-1 |
| Standard InChI Key | NKUFJHCLBIWQIZ-UHFFFAOYSA-M |
| Canonical SMILES | C=CC1=CC=C(C=C1)OC(=O)CCCCCCCC(=O)[O-] |
Introduction
9-(4-Ethenylphenoxy)-9-oxononanoate is a unique organic compound belonging to the ester class, derived from 9-oxononanoic acid and 4-ethenylphenol. This compound is notable for its structural features and potential applications in various scientific fields, including chemistry and biology .
Biological Activity and Potential Applications
Research suggests that compounds with similar structures to 9-(4-Ethenylphenoxy)-9-oxononanoate may exhibit biological activities such as antimicrobial and anticancer properties. The phenoxy group in this compound could engage in hydrogen bonding with proteins or enzymes, potentially affecting enzymatic activity or cellular signaling pathways.
| Potential Biological Activity | Mechanism |
|---|---|
| Antimicrobial Activity | Interaction with microbial enzymes |
| Anticancer Activity | Inhibition of cancer cell signaling pathways |
Note:
Due to the limited availability of specific research findings directly related to 9-(4-Ethenylphenoxy)-9-oxononanoate, this article focuses on its general properties and potential applications based on its chemical structure and related compounds. Further studies are necessary to provide detailed data tables and specific research outcomes.
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